2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C24H17BrClF2N3O2S/c25-16-6-4-15(5-7-16)21-13-29-24(31(21)19-8-10-20(11-9-19)33-23(27)28)34-14-22(32)30-18-3-1-2-17(26)12-18/h1-13,23H,14H2,(H,30,32)
• InChI Key: GQOCLLMMELAFLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)F)C4=CC=C(C=C4)Br
• Molecular Formula: C24H17BrClF2N3O2S
• Molecular Weight: 564.8 g/mol

Description

2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C24H17BrClF2N3O2S and its molecular weight is 564.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

The study of related acetamide derivatives has revealed insights into the molecular structure and intermolecular interactions, such as hydrogen bonds and π interactions, which contribute to their stability and reactivity. The compounds exhibit a "V" shaped conformation, with significant angles between aromatic planes, facilitating various intermolecular interactions that generate three-dimensional arrays. This structural information is crucial for understanding how these compounds interact with biological targets and could influence their activity and specificity in scientific research applications (Boechat et al., 2011).

Antitumor Activity

Research into derivatives bearing similar structural features to 2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide has shown potential antitumor activity. Compounds with specific heterocyclic ring systems have been synthesized and evaluated for their antitumor effects in vitro against various human tumor cell lines. Such findings highlight the potential of these compounds in the development of new anticancer therapies (Yurttaş et al., 2015).

Antimicrobial Activity

Studies on similar acetamide derivatives have also demonstrated promising antimicrobial activity. The synthesis and evaluation of novel compounds for their action against a range of microorganisms have provided valuable insights into the potential use of these molecules as antimicrobial agents. This is particularly relevant for addressing the challenge of antibiotic resistance, as new compounds may offer alternative mechanisms of action against pathogenic bacteria and fungi (Mistry et al., 2009).